N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide

• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol
• IUPAC Name: N-[3-(butan-2-ylcarbamoyl)phenyl]-2-methoxybenzamide
• InChI: InChI=1S/C19H22N2O3/c1-4-13(2)20-18(22)14-8-7-9-15(12-14)21-19(23)16-10-5-6-11-17(16)24-3/h5-13H,4H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key: OFCSBVUXRWADGV-UHFFFAOYSA-N
• SMILES: CCC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=CC=C2OC

Description

N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide, also known as BAY 73-6691, is a selective inhibitor of soluble guanylate cyclase (sGC). It has been extensively studied for its potential therapeutic applications in cardiovascular diseases, pulmonary hypertension, and other related disorders.

Mechanism of Action

N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide selectively inhibits sGC, which is an enzyme that catalyzes the conversion of guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP is a signaling molecule that regulates smooth muscle relaxation, platelet aggregation, and other physiological processes. By inhibiting sGC, N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide increases the levels of cGMP, leading to vasodilation and other beneficial effects.
Biochemical and Physiological Effects:
N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide has been shown to have several biochemical and physiological effects. It increases the levels of cGMP, leading to vasodilation and improved cardiac function. It also reduces pulmonary vascular resistance and improves oxygenation in animal models of pulmonary hypertension. In addition, it has been shown to improve erectile function in animal models of erectile dysfunction.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide in lab experiments is its selectivity for sGC. This allows for more precise targeting of the cGMP signaling pathway and reduces the risk of off-target effects. However, one limitation is its relatively low solubility in water, which may require the use of organic solvents or other methods to improve its bioavailability.

Future Directions

There are several future directions for research on N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide. One area of interest is its potential use in the treatment of heart failure and other cardiovascular diseases. Another area of interest is its potential use in the treatment of sickle cell disease, which is characterized by abnormal blood vessel function and reduced oxygenation. Additionally, further studies are needed to investigate the long-term safety and efficacy of N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide in humans.

Synthesis Methods

The synthesis of N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide involves the reaction of 2-methoxybenzoic acid with sec-butylamine and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of N,N-dimethylformamide (DMF). The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-{3-[(sec-butylamino)carbonyl]phenyl}-2-methoxybenzamide has been extensively studied for its potential therapeutic applications in cardiovascular diseases, pulmonary hypertension, and other related disorders. It has been shown to improve cardiac function and reduce pulmonary vascular resistance in animal models of heart failure and pulmonary hypertension. In addition, it has been investigated as a potential treatment for erectile dysfunction and sickle cell disease.